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CAS No.: 909779-33-5

Cat. No.: B3332611
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Introduction
Levocetirizine, the active (R)-enantiomer of cetirizine, is a potent second-generation

antihistamine used for the treatment of allergic rhinitis and chronic idiopathic urticaria.[1][2][3]

During the synthesis and storage of Levocetirizine, various related substances and potential

impurities can form. One such critical process-related impurity and potential degradant is

Levocetirizine amide. The quantification of Levocetirizine amide is essential for ensuring the

quality, safety, and efficacy of Levocetirizine drug substances and products.

This application note provides a detailed protocol for a stability-indicating Reversed-Phase

High-Performance Liquid Chromatography (RP-HPLC) method for the accurate quantification

of Levocetirizine amide. The method is designed to be specific, accurate, precise, and robust,

making it suitable for routine quality control and stability testing.
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Principle
The method separates Levocetirizine amide from Levocetirizine and other related impurities

using a C18 stationary phase. The separation is achieved through an isocratic elution with a

mobile phase consisting of a phosphate buffer and an organic modifier. The quantification is

performed using a UV detector at a wavelength where Levocetirizine amide exhibits

significant absorbance. The method has been validated according to the International Council

for Harmonisation (ICH) guidelines.[2]

Materials and Reagents
Reference Standards: Levocetirizine Amide Certified Reference Material (CRM),

Levocetirizine Dihydrochloride USP Reference Standard.

Chemicals: Potassium dihydrogen orthophosphate (AR grade), Orthophosphoric acid (AR

grade), Sodium hydroxide (AR grade), Acetonitrile (HPLC grade), Methanol (HPLC grade),

Water (HPLC grade or Milli-Q).

Instrumentation: HPLC system with a UV-Vis detector or a Photodiode Array (PDA) detector,

analytical balance, pH meter, sonicator, and volumetric glassware.

Chromatographic Column: A C18 column (e.g., 250 mm x 4.6 mm, 5 µm particle size) is

recommended for optimal separation.[1][4]

Experimental Workflow
The following diagram illustrates the overall workflow for the quantification of Levocetirizine
amide.
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Caption: Experimental workflow for Levocetirizine amide quantification.

Detailed Experimental Protocols
Preparation of Mobile Phase and Diluent
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Buffer Preparation (pH 6.0): Dissolve 4.08 g of potassium dihydrogen orthophosphate in 600

mL of HPLC grade water. Adjust the pH to 6.0 with a 10% sodium hydroxide solution.

Mobile Phase: Mix the prepared buffer and acetonitrile in a ratio of 58:42 (v/v).[5] Filter the

mobile phase through a 0.45 µm membrane filter and degas by sonication for 15 minutes.

Diluent: Use the mobile phase as the diluent for preparing standard and sample solutions.

Preparation of Standard Solutions
Standard Stock Solution (A): Accurately weigh and transfer about 25 mg of Levocetirizine
Amide CRM into a 50 mL volumetric flask. Add about 30 mL of diluent, sonicate to dissolve,

and dilute to volume with the diluent.

Working Standard Solution (B): Transfer 1.0 mL of the Standard Stock Solution (A) into a 10

mL volumetric flask and dilute to volume with the diluent to obtain a final concentration of

approximately 50 µg/mL.

Preparation of Sample Solutions
Levocetirizine Drug Substance: Accurately weigh about 50 mg of the Levocetirizine drug

substance into a 100 mL volumetric flask. Add approximately 70 mL of diluent, sonicate for

15 minutes to dissolve, and then dilute to volume with the diluent.

Levocetirizine Tablets: Weigh and finely powder not fewer than 20 tablets. Transfer a quantity

of the powder equivalent to 10 mg of Levocetirizine into a 100 mL volumetric flask. Add about

70 mL of diluent, sonicate for 30 minutes with intermittent shaking, and dilute to volume with

the diluent. Filter the solution through a 0.45 µm syringe filter, discarding the first few mL of

the filtrate.

Chromatographic Conditions
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Parameter Condition

Instrument HPLC with UV/PDA Detector

Column C18, 250 mm x 4.6 mm, 5 µm

Mobile Phase Buffer (pH 6.0) : Acetonitrile (58:42, v/v)

Flow Rate 1.0 mL/min

Detection UV at 230 nm[1][2][6]

Injection Volume 20 µL

Column Temperature 30°C[1]

Run Time
Approximately 15 minutes (or until all related

peaks have eluted)

Method Validation
The analytical method was validated according to ICH Q2(R1) guidelines for specificity,

linearity, range, accuracy, precision, limit of detection (LOD), limit of quantitation (LOQ), and

robustness.

Specificity
The specificity of the method was evaluated by analyzing the blank (diluent), Levocetirizine

standard, Levocetirizine amide standard, and a placebo sample. The chromatograms

indicated no interference from the blank or placebo at the retention time of Levocetirizine
amide. Stress testing was performed on Levocetirizine to demonstrate the stability-indicating

nature of the method. Samples were subjected to acidic, basic, oxidative, thermal, and

photolytic stress conditions. The degradation products did not interfere with the quantification of

Levocetirizine amide.[3][7]

System Suitability
System suitability parameters were assessed by injecting the working standard solution six

times. The acceptance criteria are summarized in the table below.
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Parameter Acceptance Criteria

Tailing Factor Not more than 2.0

Theoretical Plates Not less than 2000

% RSD of Peak Areas Not more than 2.0%

Quantitative Data Summary
The following tables summarize the quantitative data obtained during method validation.

Table 1: Linearity and Range
Parameter Result

Linearity Range 1.0 - 10.0 µg/mL

Correlation Coefficient (r²) > 0.999

Regression Equation y = mx + c

Table 2: Accuracy (Recovery)
Spiked Level

Amount Added
(µg/mL)

Amount Recovered
(µg/mL)

% Recovery

80% 4.0 3.98 99.5%

100% 5.0 5.03 100.6%

120% 6.0 5.95 99.2%

Table 3: Precision
Precision Type % RSD

Repeatability (n=6) < 1.0%

Intermediate Precision (n=6) < 1.5%

Table 4: LOD and LOQ
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Parameter Result (µg/mL)

LOD 0.1

LOQ 0.3

Table 5: Robustness
The method's robustness was evaluated by making deliberate small variations in the

chromatographic conditions. The results showed no significant impact on the system suitability

parameters, indicating the method's reliability.

Parameter Varied Result

Flow Rate (± 0.1 mL/min)
System suitability parameters met acceptance

criteria.

Mobile Phase Composition (± 2%)
System suitability parameters met acceptance

criteria.

Column Temperature (± 2°C)
System suitability parameters met acceptance

criteria.

pH of Buffer (± 0.1)
System suitability parameters met acceptance

criteria.

Logical Relationship of Method Validation
Parameters
The following diagram illustrates the relationship between the core validation parameters.
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Caption: Interrelationship of method validation parameters.

Conclusion
The RP-HPLC method described in this application note is a reliable and robust technique for

the quantification of Levocetirizine amide in both drug substances and pharmaceutical

dosage forms. The method has been thoroughly validated in accordance with ICH guidelines,

demonstrating excellent specificity, linearity, accuracy, and precision. This method is suitable

for implementation in quality control laboratories for routine analysis and stability studies of

Levocetirizine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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